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Compound of Interest

Compound Name: (S)-1-(3-methoxyphenyl)ethanol

Cat. No.: B170059

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
is paramount. This guide provides essential, immediate, and logistical information for the safe
handling and disposal of (S)-1-(3-methoxyphenyl)ethanol, a crucial step in maintaining a
secure research environment. The following procedural guidance is designed to be a preferred
resource, building a foundation of trust through value-added information beyond the product
itself.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling (S)-1-(3-methoxyphenyl)ethanol, a comprehensive approach to personal
protection is critical to minimize exposure and ensure safety. The primary hazards associated
with this compound include it being harmful if swallowed, causing skin irritation, causing serious
eye irritation, and potentially causing respiratory irritation.[1]

Engineering Controls: All handling of (S)-1-(3-methoxyphenyl)ethanol should be conducted in
a well-ventilated area. For procedures that may generate aerosols or involve heating, a
certified chemical fume hood is mandatory.

Personal Protective Equipment: A multi-faceted PPE strategy is required:
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o Eye and Face Protection: Chemical safety goggles or glasses that meet the ANSI Z.87.1
1989 standard are essential.[2] In situations with a risk of splashing, a face shield worn over
safety glasses is required.[2]

e Skin Protection:

o Gloves: Disposable nitrile gloves are recommended for providing short-term protection
against a broad range of chemicals.[2] It is crucial to inspect gloves for any defects before
use and to change them immediately upon any sign of contamination.[2] Never reuse
disposable gloves.

o Lab Coat: A flame-resistant lab coat, fully buttoned, should be worn to protect against
accidental splashes.[2]

o Clothing and Footwear: Wear long pants and closed-toe, closed-heel shoes to ensure full
skin coverage.[2] Polyester and acrylic clothing should be avoided.[2]

o Respiratory Protection: While generally not required in a well-ventilated area, if engineering
controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved
respirator is necessary.[2] This requires annual medical evaluations and fit testing.[2]

Quantitative Safety Data

The following table summarizes the available quantitative data for 1-(3-methoxyphenyl)ethanol.
It is important to note that specific occupational exposure limits have not been established for
this compound.

Parameter Value Source

GHS Hazard Statements H302, H315, H319, H335 --INVALID-LINK--
Signal Word Warning --INVALID-LINK--
Physical Form Liquid --INVALID-LINK--
Boiling Point 248.3°C at 760 mmHg --INVALID-LINK--
Flash Point 103.7 £16.9°C --INVALID-LINK--
Storage Temperature 4°C --INVALID-LINK--
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Operational Plan for Handling

A systematic approach to handling (S)-1-(3-methoxyphenyl)ethanol is crucial for minimizing
risk. The following step-by-step protocol should be followed:

1. Preparation:

Ensure the work area is clean and uncluttered.

Verify that a chemical fume hood is operational.

Assemble all necessary materials and equipment.

Don the appropriate personal protective equipment as outlined above.

. Handling:

Perform all manipulations of the compound within the chemical fume hood.
Avoid direct contact with the skin, eyes, and clothing.

Use appropriate tools (e.g., spatulas, pipettes) to handle the material.
Keep containers tightly sealed when not in use.

. Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the
compound.

Properly dispose of all waste materials according to the disposal plan.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water after completing work and before leaving the
laboratory.

Disposal Plan

Proper disposal of (S)-1-(3-methoxyphenyl)ethanol and any contaminated materials is a
critical component of laboratory safety and environmental responsibility.

Waste Segregation:

o Liquid Waste: Collect all liquid waste containing (S)-1-(3-methoxyphenyl)ethanol in a
dedicated, properly labeled, and sealed waste container. Do not mix with other incompatible
waste streams.
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e Solid Waste: Any contaminated solid waste, such as pipette tips, gloves, and paper towels,
should be collected in a separate, clearly labeled hazardous waste container.

Disposal Procedure:

All waste must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance
on waste pickup and disposal procedures.

Never pour (S)-1-(3-methoxyphenyl)ethanol down the drain.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
(S)-1-(3-methoxyphenyl)ethanol.
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Caption: Workflow for safe handling and disposal of (S)-1-(3-methoxyphenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-handling-s-1-3-methoxyphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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